2,3-dichloro-N-(4-ethylphenyl)-4-methoxybenzenesulfonamide

• Molecular Formula: C15H15Cl2NO3S
• Molecular Weight: 360.3 g/mol
• IUPAC Name: 2,3-dichloro-N-(4-ethylphenyl)-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C15H15Cl2NO3S/c1-3-10-4-6-11(7-5-10)18-22(19,20)13-9-8-12(21-2)14(16)15(13)17/h4-9,18H,3H2,1-2H3
• InChI Key: LSUGPXUGQCGABW-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)NS(=O)(=O)C2=C(C(=C(C=C2)OC)Cl)Cl

Description

2,3-dichloro-N-(4-ethylphenyl)-4-methoxybenzenesulfonamide, also known as DCMPS, is a sulfonamide compound that has been widely used in scientific research due to its unique chemical properties. DCMPS is a white crystalline powder that is soluble in water and ethanol. This compound has been studied for its potential applications in various fields, including medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of 2,3-dichloro-N-(4-ethylphenyl)-4-methoxybenzenesulfonamide is not fully understood, but it is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are involved in the production of inflammatory mediators in the body. 2,3-dichloro-N-(4-ethylphenyl)-4-methoxybenzenesulfonamide has been shown to selectively inhibit COX-2, which is responsible for the production of inflammatory mediators in response to injury or infection.
Biochemical and Physiological Effects:
2,3-dichloro-N-(4-ethylphenyl)-4-methoxybenzenesulfonamide has been shown to have a number of biochemical and physiological effects in the body. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and leukotrienes, which are involved in the inflammatory response. 2,3-dichloro-N-(4-ethylphenyl)-4-methoxybenzenesulfonamide has also been shown to reduce the production of reactive oxygen species (ROS) and to increase the activity of antioxidant enzymes, which can help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One advantage of using 2,3-dichloro-N-(4-ethylphenyl)-4-methoxybenzenesulfonamide in lab experiments is that it is a well-established compound with a known synthesis method. This makes it easy to obtain and use in experiments. Another advantage is that it has been extensively studied, so there is a large body of literature available on its properties and potential applications.
One limitation of using 2,3-dichloro-N-(4-ethylphenyl)-4-methoxybenzenesulfonamide in lab experiments is that it is a sulfonamide compound, which can be toxic to some cells and organisms. This can limit its use in certain experiments. Another limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are many potential future directions for research on 2,3-dichloro-N-(4-ethylphenyl)-4-methoxybenzenesulfonamide. One area of research could be the development of new drugs based on the chemical structure of 2,3-dichloro-N-(4-ethylphenyl)-4-methoxybenzenesulfonamide. Another area of research could be the investigation of the potential use of 2,3-dichloro-N-(4-ethylphenyl)-4-methoxybenzenesulfonamide in the treatment of other diseases, such as Alzheimer's disease or Parkinson's disease. Additionally, further studies could be done to elucidate the mechanism of action of 2,3-dichloro-N-(4-ethylphenyl)-4-methoxybenzenesulfonamide and to investigate its potential as a therapeutic target for various diseases.

Synthesis Methods

2,3-dichloro-N-(4-ethylphenyl)-4-methoxybenzenesulfonamide can be synthesized through a series of chemical reactions that involve the reaction of 2,3-dichloroaniline with 4-ethylphenol and 4-methoxybenzenesulfonyl chloride. The resulting product is then purified through recrystallization to obtain pure 2,3-dichloro-N-(4-ethylphenyl)-4-methoxybenzenesulfonamide. This synthesis method has been well-established and has been used in many scientific studies.

Scientific Research Applications

2,3-dichloro-N-(4-ethylphenyl)-4-methoxybenzenesulfonamide has been extensively studied for its potential applications in medical research. It has been shown to have anti-inflammatory and analgesic effects, making it a promising candidate for the development of new drugs for pain management. 2,3-dichloro-N-(4-ethylphenyl)-4-methoxybenzenesulfonamide has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.